Cas no 496955-55-6 (9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)-)

9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)- structure
496955-55-6 structure
Product Name:9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)-
CAS No:496955-55-6
MF:C28H27N5
MW:433.547485589981
CID:1530364
Update Time:2024-08-24

9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)-
    • Inchi: 1S/C28H27N5/c1-32-21-29-26-27(32)30-25(18-17-22-11-5-2-6-12-22)31-28(26)33(19-23-13-7-3-8-14-23)20-24-15-9-4-10-16-24/h2-16,21H,17-20H2,1H3
    • InChI Key: HHDHHONBJOXPLQ-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC(CCC3=CC=CC=C3)=NC=2N(CC2=CC=CC=C2)CC2=CC=CC=C2)N(C)C=1

Computed Properties

  • Exact Mass: 433.22691

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Melting Point: 144 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 578.2±60.0 °C(Predicted)
  • PSA: 46.84
  • pka: 4.54±0.10(Predicted)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.